Cas no 1015846-52-2 ((1-((4-Methylpiperazin-1-yl)methyl)cyclopropyl)methanamine)
(1-((4-Methylpiperazin-1-yl)methyl)cyclopropyl)methanamine Chemical and Physical Properties
Names and Identifiers
-
- (1-((4-Methylpiperazin-1-yl)methyl)cyclopropyl)methanamine
- [1-[(4-methylpiperazin-1-yl)methyl]cyclopropyl]methanamine
- ({1-[(4-METHYL-1-PIPERAZINYL)METHYL]CYCLOPROPYL}METHYL)AMINE
- ({1-[(4-methyl-1-piperazinyl)methyl]cyclopropyl}methyl)amine(SALTDATA: FREE)
- AG-D-08711
- Ambcb4027509
- CTK3J9979
- MolPort-008-752-628
- ((1-[(4-METHYL-1-PIPERAZINYL)METHYL]CYCLOPROPYL)METHYL)AMINE
- ALBB-033823
- Cyclopropanemethanamine, 1-[(4-methyl-1-piperazinyl)methyl]-
- ({1-[(4-methylpiperazin-1-yl)methyl]cyclopropyl}methyl)amine
- MFCD09971261
- 1-{1-[(4-Methylpiperazin-1-yl)methyl]cyclopropyl}methanamine
- DTXSID60672444
- AKOS006311956
- SCHEMBL13820190
- LS-12926
- 1015846-52-2
- CS-0325490
- ((1-[(4-Methyl-1-piperazinyl)methyl]cyclopropyl)methyl)amine, AldrichCPR
- DA-18546
-
- MDL: MFCD09971261
- Inchi: 1S/C10H21N3/c1-12-4-6-13(7-5-12)9-10(8-11)2-3-10/h2-9,11H2,1H3
- InChI Key: FORGGLWHUSAYED-UHFFFAOYSA-N
- SMILES: N1(CCN(C)CC1)CC1(CN)CC1
Computed Properties
- Exact Mass: 183.17400
- Monoisotopic Mass: 183.173547683g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 169
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.3
- Topological Polar Surface Area: 32.5Ų
Experimental Properties
- PSA: 32.50000
- LogP: 0.54880
(1-((4-Methylpiperazin-1-yl)methyl)cyclopropyl)methanamine Security Information
- Hazardous Material transportation number:NONH for all modes of transport
- WGK Germany:3
(1-((4-Methylpiperazin-1-yl)methyl)cyclopropyl)methanamine Customs Data
- HS CODE:2933599090
- Customs Data:
China Customs Code:
2933599090Overview:
2933599090. Other compounds with pyrimidine ring in structure(Including other compounds with piperazine ring on the structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933599090. other compounds containing a pyrimidine ring (whether or not hydrogenated) or piperazine ring in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
(1-((4-Methylpiperazin-1-yl)methyl)cyclopropyl)methanamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A139002947-5g |
(1-((4-Methylpiperazin-1-yl)methyl)cyclopropyl)methanamine |
1015846-52-2 | 95% | 5g |
$550.80 | 2023-09-04 | |
| Chemenu | CM274497-5g |
(1-((4-Methylpiperazin-1-yl)methyl)cyclopropyl)methanamine |
1015846-52-2 | 95% | 5g |
$505 | 2021-08-18 | |
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | CBR00307-1G |
((1-[(4-Methyl-1-piperazinyl)methyl]cyclopropyl)methyl)amine |
1015846-52-2 | 1g |
¥4295.04 | 2023-11-14 | ||
| TRC | M725823-50mg |
(1-((4-Methylpiperazin-1-yl)methyl)cyclopropyl)methanamine |
1015846-52-2 | 50mg |
$ 50.00 | 2022-06-03 | ||
| TRC | M725823-100mg |
(1-((4-Methylpiperazin-1-yl)methyl)cyclopropyl)methanamine |
1015846-52-2 | 100mg |
$ 70.00 | 2022-06-03 | ||
| TRC | M725823-500mg |
(1-((4-Methylpiperazin-1-yl)methyl)cyclopropyl)methanamine |
1015846-52-2 | 500mg |
$ 275.00 | 2022-06-03 | ||
| Ambeed | A728959-1g |
(1-((4-Methylpiperazin-1-yl)methyl)cyclopropyl)methanamine |
1015846-52-2 | 95+% | 1g |
$222.0 | 2024-08-02 | |
| abcr | AB265260-10g |
({1-[(4-Methyl-1-piperazinyl)methyl]cyclopropyl}methyl)amine; . |
1015846-52-2 | 10g |
€1341.40 | 2025-02-20 | ||
| A2B Chem LLC | AA06168-1g |
(1-((4-Methylpiperazin-1-yl)methyl)cyclopropyl)methanamine |
1015846-52-2 | 95% | 1g |
$164.00 | 2024-04-20 | |
| A2B Chem LLC | AA06168-5g |
(1-((4-Methylpiperazin-1-yl)methyl)cyclopropyl)methanamine |
1015846-52-2 | 95% | 5g |
$626.00 | 2024-04-20 |
(1-((4-Methylpiperazin-1-yl)methyl)cyclopropyl)methanamine Suppliers
(1-((4-Methylpiperazin-1-yl)methyl)cyclopropyl)methanamine Related Literature
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
3. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
Additional information on (1-((4-Methylpiperazin-1-yl)methyl)cyclopropyl)methanamine
The Chemical Compound CAS No. 1015846-52-2: (1-((4-Methylpiperazin-1-yl)methyl)cyclopropyl)methanamine
The compound with CAS No. 1015846-52-2, commonly referred to as (1-((4-Methylpiperazin-1-yl)methyl)cyclopropyl)methanamine, is a structurally complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique combination of a cyclopropane ring, a piperazine moiety, and an amine group, which collectively contribute to its diverse chemical properties and potential applications.
Chemical Structure and Synthesis
The molecular structure of (1-((4-Methylpiperazin-1-yl)methyl)cyclopropyl)methanamine is defined by a cyclopropane ring substituted with a piperazine derivative and an amine group. The piperazine ring, a six-membered ring containing two nitrogen atoms, is further substituted with a methyl group at the 4-position, enhancing its structural complexity. This arrangement not only imparts stability to the molecule but also facilitates various chemical interactions.
Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound. Researchers have employed multi-step strategies involving nucleophilic substitutions, cyclopropanation reactions, and amine derivatization to achieve high yields and purity. These methods have been optimized to minimize environmental impact while ensuring scalability for potential industrial applications.
Pharmacological Properties and Applications
Emerging studies on (1-((4-Methylpiperazin-1-yl)methyl)cyclopropyl)methanamine have highlighted its promising pharmacological profile. The compound exhibits significant bioactivity in vitro, particularly in assays targeting enzyme inhibition and receptor modulation. Its ability to interact with key biological targets makes it a valuable candidate for drug discovery programs.
Preliminary animal studies have demonstrated that this compound possesses favorable pharmacokinetic properties, including good absorption and moderate clearance rates. These findings suggest that it could be developed into a therapeutic agent with potential applications in treating conditions such as neurodegenerative diseases or inflammatory disorders.
Safety and Toxicological Considerations
As with any novel chemical entity, understanding the safety profile of (1-((4-Methylpiperazin-1-yl)methyl)cyclopropyl)methanamine is critical for its prospective use in pharmaceutical development. Acute and chronic toxicity studies have been conducted to assess its potential risks. Results indicate that the compound exhibits low toxicity at therapeutic doses, though further long-term studies are warranted to fully characterize its safety profile.
Future Directions and Research Opportunities
The ongoing research into (1-((4-Methylpiperazin-1-yl)methyl)cyclopropyl)methanamine presents numerous opportunities for innovation. Scientists are exploring modifications to the molecule's structure to enhance its bioavailability and efficacy. Additionally, investigations into its mechanism of action at the molecular level are expected to provide deeper insights into its therapeutic potential.
In conclusion, (1-((4-Methylpiperazin-1-yl)methyl)cyclopropyl)methanamine, with CAS No. 1015846-52-2, represents a compelling example of how advanced synthetic techniques and pharmacological research can lead to innovative chemical entities with significant therapeutic promise. As research continues, this compound may play a pivotal role in advancing medical treatments and improving human health.
1015846-52-2 ((1-((4-Methylpiperazin-1-yl)methyl)cyclopropyl)methanamine) Related Products
- 1219957-83-1(1-Methyl-4-(3-pyrrolidinylmethyl)piperazinedihydrochloride)
- 870963-18-1(1H-1,4-Diazepine, hexahydro-1-(2-methylbutyl)-)
- 873315-13-0(Piperazine, 1-[[(3R)-1-methyl-3-piperidinyl]methyl]-)
- 82909-96-4(1,4-Bis(cyclopropylmethyl)piperazine)
- 896054-84-5(1-methyl-4-[(piperidin-3-yl)methyl]piperazine)
- 57184-25-5(1-(Cyclopropylmethyl)piperazine)
- 82499-91-0(1-(2-methylbutyl)piperazine)
- 769073-36-1(Piperazine,1-(cyclopropylmethyl)-4-methyl-)
- 67990-65-2(1H-1,4-Diazepine, 1-(cyclopropylmethyl)hexahydro-)
- 496808-03-8(1-(1-Methylpiperidin-3-yl)methylpiperazine)